Cas no 1500381-14-5 (1-2-(4-fluoro-3-methoxyphenyl)ethylpiperazine)

• Product Name: 1-2-(4-fluoro-3-methoxyphenyl)ethylpiperazine
• CAS No: 1500381-14-5
• MF: C₁₃H₁₉FN₂O
• MW: 238.301166772842
• CID: 6339223
• PubChem ID: 82621554
• Update Time: 2025-10-28

1-2-(4-fluoro-3-methoxyphenyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-fluoro-3-methoxyphenyl)ethylpiperazine
• EN300-1803852
• 1-[2-(4-fluoro-3-methoxyphenyl)ethyl]piperazine
• 1500381-14-5

• Inchi： 1S/C13H19FN2O/c1-17-13-10-11(2-3-12(13)14)4-7-16-8-5-15-6-9-16/h2-3,10,15H,4-9H2,1H3
• InChI Key： QCEOTCACUFSFEK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)CCN1CCNCC1

Computed Properties

• Exact Mass: 238.14814140g/mol
• Monoisotopic Mass: 238.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-2-(4-fluoro-3-methoxyphenyl)ethylpiperazine

1-2-(4-Fluoro-3-Methoxyphenyl)Ethylpiperazine: A Comprehensive Overview

The compound with CAS No. 1500381-14-5, commonly referred to as 1-2-(4-fluoro-3-methoxyphenyl)ethylpiperazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a piperazine ring with a substituted phenyl group. The presence of both fluorine and methoxy groups on the phenyl ring introduces interesting electronic and steric properties, making it a valuable building block for various applications.

Piperazine, a six-membered ring containing two nitrogen atoms, is a well-known heterocyclic compound with applications ranging from pharmaceuticals to agrochemicals. In the case of 1-2-(4-fluoro-3-methoxyphenyl)ethylpiperazine, the piperazine ring is further substituted with an ethyl group attached to the phenyl ring. This substitution pattern not only enhances the molecule's stability but also imparts unique reactivity, making it a versatile compound for further chemical modifications.

Recent studies have highlighted the potential of 1-2-(4-fluoro-3-methoxyphenyl)ethylpiperazine in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators. The fluorine atom on the phenyl ring plays a crucial role in modulating the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This makes it an attractive candidate for drug delivery systems.

In addition to its pharmaceutical applications, 1-2-(4-fluoro-3-methoxyphenyl)ethylpiperazine has also found use in materials science. Its ability to form stable coordination complexes with metal ions has led to its application in catalysis and sensor development. For instance, recent research has demonstrated its potential as a ligand in metalloporphyrin-based sensors for detecting environmental pollutants.

The synthesis of 1-2-(4-fluoro-3-methoxyphenyl)ethylpiperazine involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. The introduction of the methoxy and fluoro groups is followed by nucleophilic substitution or coupling reactions to attach the piperazine moiety. Optimization of reaction conditions, such as temperature and solvent selection, is critical to achieving high yields and purity.

From an analytical standpoint, 1-2-(4-fluoro-3-methoxyphenyl)ethylpiperazine can be characterized using various spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for determining the molecular structure and confirming the positions of substituents on the phenyl ring. Mass spectrometry (MS) provides insights into the molecular weight and fragmentation patterns, while infrared (IR) spectroscopy helps identify functional groups such as the amine and ether linkages.

Despite its numerous advantages, the use of 1-2-(4-fluoro-3-methoxyphenyl)ethylpiperazine is not without challenges. The presence of electron-withdrawing groups like fluorine can sometimes lead to unexpected reactivity during chemical transformations. Additionally, its relatively complex structure requires careful handling during synthesis and purification to avoid degradation or side reactions.

In conclusion, 1-2-(4-fluoro-3-methoxyphenyl)ethylpiperazine (CAS No. 1500381-14-5) is a multifaceted compound with promising applications across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and analytical techniques, positions it as a key player in future research and development efforts.